5-Chloro-4-fluoro-2-hydroxybenzaldehyde
Cat. No. B2948997
M. Wt: 174.56
InChI Key: FNSUKVJZMKQSNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH:10](=[O:11])[c:12]1[c:13]([OH:14])[cH:15][cH:16][cH:17][cH:18]1.[Cl:1][c:2]1[c:3]([F:9])[cH:4][c:5]([OH:8])[cH:6][cH:7]1>>[Cl:1][c:2]1[c:3]([F:9])[cH:4][c:5]([OH:8])[c:6]([CH:10]=[O:11])[cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=Cc1ccccc1O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Oc1ccc(Cl)c(F)c1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=Cc1cc(Cl)c(F)cc1O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
